
Application Notes and Protocols: (1R)-AZD-1480
Solubility and Use in Cell Culture

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (1R)-AZD-1480

Cat. No.: B1684625 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction (1R)-AZD-1480 is the (1R) chiral isomer of AZD-1480, a potent, ATP-competitive

small-molecule inhibitor of Janus kinase 1 (JAK1) and Janus kinase 2 (JAK2).[1][2] The

JAK/STAT signaling pathway is crucial for cytokine signaling that governs cell proliferation,

differentiation, and survival. Aberrant activation of this pathway is implicated in various

malignancies and inflammatory diseases. (1R)-AZD-1480 effectively blocks the

phosphorylation of STAT3 (Signal Transducer and Activator of Transcription 3) and other STAT

proteins, leading to the inhibition of tumor cell proliferation and the induction of apoptosis.[3][4]

[5] These characteristics make it a valuable tool for cancer research and drug development.

This document provides detailed notes on its solubility in DMSO, preparation for cell culture

experiments, and protocols for common cellular assays.

Physicochemical Properties and Solubility
(1R)-AZD-1480 is typically supplied as a solid powder. For cell culture applications, it is most

commonly dissolved in Dimethyl Sulfoxide (DMSO).

Table 1: Physicochemical and Solubility Data for (1R)-AZD-1480
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Property Value Source

Molecular Formula C₁₄H₁₄ClFN₈ [1][6]

Molecular Weight 348.77 g/mol [1][6]

CAS Number 935666-99-2 [1]

Solubility in DMSO 25 mg/mL to 100 mg/mL [1][2][3][7]

(approx. 71.7 mM to 286.7

mM)

Appearance
Off-White Powder / Crystalline

Solid
[4][7]

Storage (Solid) 4°C, protected from light [1][4]

Storage (Stock Solution) -20°C or -80°C [1][2][4]

Note: The solubility of (1R)-AZD-1480 in DMSO can be significant. To achieve higher

concentrations, warming the solution to 37°C and using an ultrasonic bath may be necessary.

[1] It is also crucial to use fresh, anhydrous DMSO, as absorbed moisture can reduce solubility.

[2][3]

Mechanism of Action: Inhibition of the JAK/STAT
Pathway
(1R)-AZD-1480 exerts its biological effects by targeting the JAK family of tyrosine kinases.

Upon cytokine binding to their receptors, JAKs become activated and phosphorylate the

receptor, creating docking sites for STAT proteins. JAKs then phosphorylate the STATs, which

dimerize, translocate to the nucleus, and regulate the transcription of target genes involved in

cell survival and proliferation. (1R)-AZD-1480 competitively binds to the ATP-binding pocket of

JAK1 and JAK2, preventing this phosphorylation cascade.
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Caption: (1R)-AZD-1480 inhibits the JAK/STAT signaling pathway.
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Experimental Protocols
Protocol 1: Preparation of (1R)-AZD-1480 Stock and
Working Solutions
This protocol outlines the preparation of a 10 mM stock solution in DMSO and its subsequent

dilution for use in cell culture.

A. Materials

(1R)-AZD-1480 powder (MW: 348.77 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Sterile cell culture medium appropriate for the cell line

B. Preparation of 10 mM Stock Solution

Calculate the mass of (1R)-AZD-1480 needed. For 1 mL of a 10 mM stock solution: Mass

(mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 348.77 g/mol * 1000 mg/g = 3.4877 mg

Weigh out 3.49 mg of (1R)-AZD-1480 powder and place it in a sterile microcentrifuge tube.

Add 1 mL of sterile, anhydrous DMSO to the tube.

Vortex thoroughly to dissolve the powder. If solubility issues arise, warm the tube in a 37°C

water bath or use an ultrasonic bath for short intervals until the solution is clear.[1]

Aliquot the stock solution into smaller volumes (e.g., 20 µL) to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C, protected from light. Stock solutions are stable for

several months when stored properly.[1][2][4]

C. Preparation of Working Solution
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Thaw a single aliquot of the 10 mM stock solution.

Dilute the stock solution directly into pre-warmed cell culture medium to achieve the final

desired concentration. For example, to make 10 mL of medium with a final concentration of 5

µM: V₁ = (C₂ * V₂) / C₁ = (5 µM * 10 mL) / 10,000 µM = 0.005 mL = 5 µL Add 5 µL of the 10

mM stock to 10 mL of culture medium.

Vortex the medium gently to ensure even mixing.

Important: The final concentration of DMSO in the culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Always prepare a vehicle control

using an equivalent amount of DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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